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Compound of Interest

Compound Name: 5-Bromoanthranilonitrile

Cat. No.: B185297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 5-Bromoanthranilonitrile (also known as 2-Amino-5-bromobenzonitrile). This

document is intended for researchers, scientists, and professionals in the field of drug

development who are interested in the potential applications of this compound. The guide

includes a summary of its physicochemical properties, spectroscopic data, a plausible synthetic

route, and a general workflow for its characterization.

Chemical and Physical Properties
5-Bromoanthranilonitrile is a substituted aromatic nitrile that serves as a valuable building

block in organic synthesis. Its bifunctional nature, possessing both an amino and a nitrile

group, along with the presence of a bromine atom, makes it a versatile precursor for the

synthesis of various heterocyclic compounds and other complex organic molecules.

Table 1: Physicochemical Properties of 5-Bromoanthranilonitrile
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Property Value Source(s)

CAS Number 39263-32-6 [1][2][3]

Molecular Formula C₇H₅BrN₂ [1][2][3]

Molecular Weight 197.03 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[2][4]

Melting Point 96-100 °C [2][5]

Boiling Point 288.4 °C at 760 mmHg [4][5]

Solubility Soluble in methanol. [2][6]

Chemical Structure
The chemical structure of 5-Bromoanthranilonitrile consists of a benzene ring substituted

with an amino group at position 2, a bromine atom at position 5, and a nitrile group at position

1.

Table 2: Structural Identifiers for 5-Bromoanthranilonitrile

Identifier String Source(s)

SMILES N#Cc1ccc(Br)cc1N [1]

InChI
InChI=1S/C7H5BrN2/c8-6-1-2-

7(10)5(3-6)4-9/h1-3H,10H2
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 5-
Bromoanthranilonitrile. Below is a summary of available spectroscopic data.

Table 3: Spectroscopic Data for 5-Bromoanthranilonitrile
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Technique Data Source(s)

¹H NMR

δ 7.61 (1H, d, J=2.5 Hz), 7.43

(1H, dd, J=9, 2.5 Hz), 6.75

(1H, d, J=9 Hz), 6.28 (2H, br s)

[2]

IR
Spectra available from

PubChem.[1]
[1]

LC-MS Retention time: 2.24 min [2]

Synthesis of 5-Bromoanthranilonitrile
A plausible and documented synthetic route to 5-Bromoanthranilonitrile is the bromination of

2-aminobenzonitrile.

Synthetic Pathway: Bromination of 2-Aminobenzonitrile
The synthesis involves the electrophilic aromatic substitution of 2-aminobenzonitrile with a

suitable brominating agent. One reported method utilizes ammonium bromide and hydrogen

peroxide in acetic acid.[2] An alternative common laboratory method involves the use of N-

Bromosuccinimide (NBS).

2-Aminobenzonitrile
NH4Br, H2O2 / Acetic Acid

or
N-Bromosuccinimide (NBS)

5-Bromoanthranilonitrile

Click to download full resolution via product page

Caption: Synthesis of 5-Bromoanthranilonitrile from 2-Aminobenzonitrile.

Experimental Protocol: Synthesis via Bromination
This protocol is a generalized procedure based on a reported synthesis.[2]

Materials:

2-Aminobenzonitrile
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Ammonium bromide (NH₄Br)

Hydrogen peroxide (35% aqueous solution)

Glacial acetic acid

Dichloromethane (DCM)

Sodium hydroxide (NaOH) solution (30%)

Water

Procedure:

Dissolve 2-aminobenzonitrile in glacial acetic acid in a round-bottom flask equipped with a

magnetic stirrer.

To the stirred solution, add ammonium bromide followed by the dropwise addition of

hydrogen peroxide.

Stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, concentrate the reaction mixture under reduced pressure to remove the

acetic acid.

Neutralize the residue with a 30% aqueous sodium hydroxide solution until basic.

Collect the resulting solid precipitate by filtration and wash thoroughly with water.

Dry the crude product.

For purification, dissolve the crude solid in a minimal amount of hot dichloromethane and

allow it to recrystallize.

Collect the purified crystals of 5-Bromoanthranilonitrile by filtration and wash with a small

amount of cold dichloromethane.
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Dry the final product under vacuum.

Experimental Workflow for Characterization
A standard workflow for the characterization and structural confirmation of the synthesized 5-
Bromoanthranilonitrile is outlined below. This workflow ensures the identity and purity of the

final compound.

Synthesis & Purification

Spectroscopic Analysis Purity Assessment

Final Confirmation

Synthesized 5-Bromoanthranilonitrile

Mass Spectrometry (MS)
Determine Molecular Weight

Infrared (IR) Spectroscopy
Identify Functional Groups (C≡N, N-H, C-Br)

Nuclear Magnetic Resonance (NMR)
(¹H and ¹³C)

Elucidate Molecular Structure

High-Performance Liquid Chromatography (HPLC)
Assess Purity

Confirmed Structure and Purity of
5-Bromoanthranilonitrile

Click to download full resolution via product page

Caption: General workflow for the characterization of 5-Bromoanthranilonitrile.

Safety Information
5-Bromoanthranilonitrile is a chemical substance that requires careful handling. The following

is a summary of its hazard information.

Table 4: GHS Hazard Information for 5-Bromoanthranilonitrile
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Hazard Description Source(s)

Pictogram

Signal Word Warning

Hazard Statements

H302: Harmful if

swallowed.H312: Harmful in

contact with skin.H317: May

cause an allergic skin

reaction.H332: Harmful if

inhaled.

[1]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

It is imperative to handle this compound in a well-ventilated area, preferably a fume hood, and

to use appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by

the supplier.

Applications in Research and Drug Development
5-Bromoanthranilonitrile is a versatile intermediate in the synthesis of various biologically

active molecules. The presence of the amino, nitrile, and bromo functionalities allows for a wide

range of chemical transformations, making it a valuable starting material for the construction of

novel scaffolds in drug discovery. For instance, it has been used in the synthesis of multi-

targeted receptor tyrosine kinase (RTK) inhibitors with potential anticancer activity.[2] The

strategic placement of the bromine atom also makes it suitable for cross-coupling reactions to

introduce further molecular diversity.

Conclusion
This technical guide has summarized the key chemical properties, structural information, and a

plausible synthetic route for 5-Bromoanthranilonitrile. The provided data and protocols are

intended to be a valuable resource for researchers and scientists working with this compound.

As with any chemical, it is essential to consult the relevant safety data sheets and follow
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appropriate laboratory safety procedures. The versatile nature of 5-Bromoanthranilonitrile
suggests its potential for broader applications in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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